2-({4-allyl-5-[(2,6-dimethylanilino)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(3-methylphenyl)acetamide

• CAS No.: 538337-53-0
• Molecular Formula: C23H27N5OS
• Molecular Weight: 421.6 g/mol
• IUPAC Name: 2-[[5-[(2,6-dimethylanilino)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C23H27N5OS/c1-5-12-28-20(14-24-22-17(3)9-7-10-18(22)4)26-27-23(28)30-15-21(29)25-19-11-6-8-16(2)13-19/h5-11,13,24H,1,12,14-15H2,2-4H3,(H,25,29)
• InChI Key: GTCUJNPMIYYXBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2CC=C)CNC3=C(C=CC=C3C)C

Description

The compound 2-({4-allyl-5-[(2,6-dimethylanilino)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(3-methylphenyl)acetamide (hereafter referred to as Compound A) is a triazole-based acetamide derivative with a molecular formula of C23H27N5O2S . Its structure includes:

• A 1,2,4-triazole core substituted with an allyl group at position 2.
• A (2,6-dimethylanilino)methyl group at position 5 of the triazole ring.
• A sulfanyl bridge linking the triazole to an acetamide moiety.
• A 3-methylphenyl group as the acetamide substituent.

Key structural identifiers include the SMILES string CC1=C(C(=CC=C1)C)NCC2=NN=C(N2CC=C)SCC(=O)NC3=CC(=CC=C3)OC and InChIKey XLVCOIVBUSIRCO-UHFFFAOYSA-N .

Biological Activity

The compound 2-({4-allyl-5-[(2,6-dimethylanilino)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(3-methylphenyl)acetamide is a complex organic molecule notable for its unique structural features, including a triazole ring and sulfanyl group. This compound has garnered attention due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. The presence of the triazole moiety is significant as it is associated with various pharmacological effects, including antifungal and antibacterial activities.

Chemical Structure and Properties

The molecular formula of this compound is $C_{21}H_{22}N_{4}OS$, indicating a relatively large and complex structure. The key features include:

• Triazole Ring : Known for its diverse biological activities.
• Allyl Group : Enhances the lipophilicity of the compound.
• Sulfanyl Group : Contributes to its reactivity and potential biological interactions.

Biological Activities

Research indicates that this compound exhibits a range of biological activities:

• Antifungal Activity : The triazole moiety is well-documented for its antifungal properties. Studies suggest that compounds with similar structures can inhibit the growth of various fungal pathogens.
• Antibacterial Activity : Preliminary data indicate potential antibacterial effects against both Gram-positive and Gram-negative bacteria.
• Anticancer Potential : Some derivatives of triazole compounds have shown promising results in inhibiting cancer cell proliferation.

Synthesis

The synthesis of 2-({4-allyl-5-[(2,6-dimethylanilino)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(3-methylphenyl)acetamide typically involves multi-step synthetic routes. These steps may include:

• Formation of the triazole ring through cyclization reactions.
• Introduction of the allyl and sulfanyl groups via nucleophilic substitution reactions.
• Final acetamide formation through coupling reactions.

Research Findings

Recent studies have focused on the interaction of this compound with various biological targets:

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antifungal	Inhibition of Candida spp. growth
Antibacterial	Effective against Staphylococcus aureus
Anticancer	IC50 values in low micromolar range on MCF-7 cells

Case Studies

• Antifungal Study : A study evaluated the antifungal activity against Candida albicans, showing significant inhibition at concentrations as low as 10 µg/mL, highlighting its potential as an antifungal agent.
• Anticancer Evaluation : In vitro tests on MCF-7 breast cancer cells indicated that this compound exhibits cytotoxicity with an IC50 value of approximately 5 µg/mL, suggesting its potential as an anticancer drug candidate.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Structural Variations

The triazole-acetamide scaffold is highly modular, with variations primarily in:

Anilino substituents on the triazole ring.

Phenyl group substituents on the acetamide moiety.

Halogenation patterns (e.g., Cl, CH3, OCH3).

Table 1: Key Structural Differences Among Analogs

Compound Name	Molecular Formula	Anilino Substituent	Phenyl Substituent	Molecular Weight (g/mol)	Evidence ID
Compound A (Target)	C23H27N5O2S	2,6-dimethyl	3-methylphenyl	437.56
2-({4-Allyl-5-[(3-chloro-2-methylanilino)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-methylphenyl)acetamide	C22H24ClN5OS	3-chloro-2-methyl	2-methylphenyl	441.98
2-({4-Allyl-5-[(3-chloroanilino)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(3-methylphenyl)acetamide	C21H21ClN5OS	3-chloro	3-methylphenyl	418.95
2-({4-Allyl-5-[(3,4-dichloroanilino)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(3-chloro-2-methylphenyl)acetamide	C21H19Cl3N5OS	3,4-dichloro	3-chloro-2-methylphenyl	487.84
2-({4-Allyl-5-[(3,4-dimethoxyphenyl)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2,6-dimethylphenyl)acetamide	C22H25N5O3S	3,4-dimethoxy	2,6-dimethylphenyl	439.53

Pharmacological and Physicochemical Properties

Anti-Exudative Activity

Triazole-acetamides are explored for anti-inflammatory properties. For example:

• 2-((4-Amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamide derivatives demonstrated anti-exudative activity at 10 mg/kg, comparable to diclofenac sodium (8 mg/kg) .

Solubility and Bioavailability

• Compound A: The 3-methylphenyl group balances hydrophobicity, while the 2,6-dimethylanilino group may hinder crystallization, improving solubility .
• Chlorinated analogs (e.g., ): Higher molecular weights and halogenation may reduce aqueous solubility but enhance receptor affinity .